Cas no 2228086-20-0 (3-(2-methoxybutyl)piperidin-3-ol)

• Product Name: 3-(2-methoxybutyl)piperidin-3-ol
• CAS No: 2228086-20-0
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6415448
• PubChem ID: 165689546
• Update Time: 2025-05-21

3-(2-methoxybutyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxybutyl)piperidin-3-ol
• EN300-1787816
• 2228086-20-0

• Inchi： 1S/C10H21NO2/c1-3-9(13-2)7-10(12)5-4-6-11-8-10/h9,11-12H,3-8H2,1-2H3
• InChI Key： FSRWDIXGYIQZEK-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CC(CC)OC

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2-methoxybutyl)piperidin-3-ol

3-(2-Methoxybutyl)Piperidin-3-Ol: A Comprehensive Overview

3-(2-Methoxybutyl)Piperidin-3-Ol, also known by its CAS registry number 2228086-20-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. The molecule consists of a piperidine ring, a six-membered cyclic amine, substituted at the 3-position with a 2-methoxybutyl group, which introduces both steric and electronic effects into the structure.

The synthesis of 3-(2-Methoxybutyl)Piperidin-3-Ol typically involves multi-step organic reactions, often utilizing nucleophilic substitution or elimination mechanisms. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically enriched samples, which are particularly valuable in pharmaceutical research. The compound's chiral center at the 3-position makes it a promising candidate for stereochemistry studies and enantioselective reactions.

In terms of applications, 3-(2-Methoxybutyl)Piperidin-3-Ol has been explored as a building block in the construction of complex molecules. Its ability to undergo various functional group transformations, such as oxidation, reduction, and alkylation, makes it a valuable intermediate in organic synthesis. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential therapeutic applications.

Recent studies have highlighted the role of 3-(2-Methoxybutyl)Piperidin-3-Ol in polymer chemistry. Its ability to act as a monomer or crosslinking agent has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials have potential applications in fields such as drug delivery systems and advanced composites.

The compound's stability under various reaction conditions has also been a topic of interest. Investigations into its thermal stability and reactivity under different pH levels have provided insights into its suitability for industrial-scale processes. Furthermore, computational chemistry methods have been employed to predict its electronic structure and reactivity, aiding in the design of more efficient synthetic routes.

In conclusion, 3-(2-Methoxybutyl)Piperidin-3-Ol, with its CAS number 2228086-20-0, stands out as a significant molecule in contemporary chemical research. Its structural versatility and potential for application across multiple disciplines make it an area of continued scientific exploration. As new research emerges, this compound is expected to play an increasingly important role in advancing both academic and industrial chemical endeavors.